Cas no 1240529-59-2 (methyl 3-methyl-7-oxo-6H,7H-[1,2]oxazolo[3,4-d]pyridazine-4-carboxylate)

• Product Name: methyl 3-methyl-7-oxo-6H,7H-[1,2]oxazolo[3,4-d]pyridazine-4-carboxylate
• CAS No: 1240529-59-2
• CID: 4579960
• Update Time: 2025-05-19

methyl 3-methyl-7-oxo-6H,7H-[1,2]oxazolo[3,4-d]pyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-7-oxo-6H,7H-[1,2]oxazolo[3,4-d]pyridazine-4-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on methyl 3-methyl-7-oxo-6H,7H-[1,2]oxazolo[3,4-d]pyridazine-4-carboxylate

Methyl 3-Methyl-7-Oxo-6H,7H-[1,2]Oxazolo[3,4-D]Pyridazine-4-Carboxylate: A Comprehensive Overview

In the ever-evolving landscape of organic chemistry, methyl 3-methyl-7-oxo-6H,7H-[1,2]oxazolo[3,4-d]pyridazine-4-carboxylate (CAS No. 1240529-59-2) stands out as a compound of significant interest due to its unique structural features and potential applications. This compound belongs to the broader class of heterocyclic compounds, which are renowned for their versatility in chemical reactivity and biological activity. The [1,2]oxazolo[3,4-d]pyridazine core structure is particularly intriguing, as it combines the properties of both oxazole and pyridazine moieties, creating a platform for diverse functionalization and reactivity.

Recent advancements in synthetic methodologies have enabled the precise construction of such complex heterocycles. Researchers have employed various strategies, including cyclization reactions and tandem processes, to synthesize methyl 3-methyl-7-oxo-6H,7H-[1,2]oxazolo[3,4-d]pyridazine-4-carboxylate with high efficiency. These methods not only highlight the compound's synthetic accessibility but also pave the way for its exploration in various fields such as drug discovery and materials science.

The 7-oxo group in the structure introduces additional functionality by providing a ketone moiety that can participate in further reactions. This feature has been exploited in recent studies to develop bioactive derivatives. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in metabolic disorders. The methyl ester group at the 4-position further enhances solubility and bioavailability, making it an attractive candidate for pharmacological applications.

From a structural standpoint, methyl 3-methyl-7-oxo-6H,7H-[1,2]oxazolo[3,4-d]pyridazine-4-carboxylate exhibits a fused ring system that combines aromaticity with heteroatom functionality. This combination is known to stabilize certain electronic configurations that are critical for biological interactions. Computational studies have revealed that the compound's electronic distribution favors interactions with specific protein targets, suggesting its potential role as a lead compound in drug design.

Moreover, the methyl substituent at the 3-position plays a crucial role in modulating the compound's physical properties and reactivity. This substituent not only influences the molecule's lipophilicity but also serves as a site for further functionalization. Recent research has demonstrated that varying this substituent can significantly alter the compound's pharmacokinetic profile without compromising its core activity.

In terms of applications beyond medicine, methyl 3-methyl-7-oxo-6H,7H-[1,2]oxazolo[3,4-d]pyridazine-4-carboxylate has shown potential in agrochemicals due to its ability to interact with plant enzymes involved in stress responses. This property could lead to innovative solutions for crop protection and yield enhancement. Additionally, its photostability under UV light makes it a candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and sensors.

The synthesis of this compound typically involves multi-step processes that require meticulous control over reaction conditions. One common approach involves the condensation of an appropriate oxazole derivative with a pyridazine precursor under acidic or basic conditions. The subsequent introduction of the methyl ester group is achieved through standard esterification techniques. Recent optimizations have focused on reducing reaction times and improving yields while maintaining product purity.

From an analytical perspective,methyl 3-methyl-7 oxo 6H 7H [1 2] oxazolo [3 4 d] pyridazine 4 carboxylate has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its molecular structure and provide insights into its conformational flexibility. Such data are invaluable for understanding how this compound interacts with biological systems at a molecular level.

In conclusion,methyl 3 methyl 7 oxo 6H 7H [1 2] oxazolo [3 4 d] pyridazine 4 carboxylate (CAS No:124052959) represents a fascinating example of how modern organic chemistry continues to push boundaries by designing compounds with tailored properties for diverse applications. As research into this compound progresses,further insights into its potential uses are expected to emerge,making it an exciting subject for both academic exploration and industrial development.